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Compound of Interest

Compound Name: BMS-191095 hydrochloride

Cat. No.: B3340025

Technical Support Center: BMS-191095
Hydrochloride

Welcome to the technical support center for BMS-191095 hydrochloride. This resource is
designed for researchers, scientists, and drug development professionals to provide guidance
on the stability and storage of BMS-191095 hydrochloride solutions, along with
troubleshooting advice for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for preparing a stock solution of BMS-191095
hydrochloride?

Al: It is recommended to prepare stock solutions of BMS-191095 hydrochloride in dimethyl
sulfoxide (DMSOQ). The solubility in DMSO is 20 mg/mL.[1] For agueous buffers, it is advisable
to first dissolve the compound in a minimal amount of DMSO and then dilute it with the
aqueous buffer of choice. Be aware that solubility issues have been reported in aqueous
solutions at concentrations above 6 uM.

Q2: What are the recommended storage conditions for solid BMS-191095 hydrochloride?

A2: For long-term storage of solid BMS-191095 hydrochloride, it is recommended to store the
powder at -20°C for up to 3 years or at 4°C for up to 2 years.[1]
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Q3: How should | store stock solutions of BMS-191095 hydrochloride?

A3: Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles. For long-term
storage, it is recommended to store stock solutions at -80°C for up to 2 years.[2] For shorter-
term storage, -20°C for up to 1 year is also acceptable.[2] Another source suggests storage at
-80°C for 6 months or -20°C for 1 month.[1] To ensure the integrity of your experiments, it is
advisable to follow the more conservative storage durations.

Q4: Is BMS-191095 hydrochloride sensitive to light?

A4: While specific photostability data for BMS-191095 hydrochloride is not readily available, it
is a general best practice in a laboratory setting to protect solutions of organic compounds from
light, especially during long-term storage. This can be achieved by using amber vials or by
wrapping the container in aluminum foil.

Q5: What is the mechanism of action of BMS-191095?

A5: BMS-191095 is a selective activator of mitochondrial ATP-sensitive potassium (mitoKATP)
channels.[2][3][4][5][6][7] The opening of these channels plays a role in cellular protection,
particularly in cardiomyocytes, against ischemic injury.
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Issue

Potential Cause

Recommended Solution

Precipitation observed in

agueous solution

Low aqueous solubility of
BMS-191095 hydrochloride.

- Prepare a higher
concentration stock solution in
DMSO and dilute it further in
the aqueous buffer
immediately before use.-
Consider using a lower final
concentration in your
experiment.- Sonication may
help to redissolve small
amounts of precipitate, but the
solution should be visually

inspected before use.

Inconsistent experimental

results

- Degradation of the compound
due to improper storage.-
Repeated freeze-thaw cycles

of the stock solution.

- Ensure that both solid
compound and stock solutions
are stored at the
recommended temperatures.-
Aliguot stock solutions to
minimize freeze-thaw cycles.-
Prepare fresh dilutions from a
new aliquot for each

experiment.

Loss of compound activity over

time

Potential degradation of the

compound in solution.

- If preparing aqueous
solutions for multi-day
experiments, it is advisable to
conduct a preliminary stability
test under your specific
experimental conditions.- For
critical experiments, prepare

fresh solutions daily.

Storage and Stability Data

Table 1: Recommended Storage Conditions for BMS-191095 Hydrochloride
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Storage

Form Duration Source
Temperature

Solid (Powder) -20°C 3years [1]

4°C 2 years [1]

Stock Solution (in
-80°C 2 years [2]

solvent)

-20°C 1 year [2]

-80°C 6 months [1]

-20°C 1 month [1]

Table 2: Solubility of BMS-191095 Hydrochloride

Solvent Concentration Temperature Source

DMSO 20 mg/mL 25°C [1]

Experimental Protocols

Protocol 1: General Procedure for Assessing Solution Stability

This protocol provides a general framework for determining the stability of BMS-191095
hydrochloride in a specific solvent or buffer.

e Preparation of Stock Solution: Prepare a stock solution of BMS-191095 hydrochloride in
the desired solvent (e.g., DMSOQO) at a known concentration.

» Preparation of Test Solutions: Dilute the stock solution with the buffer or solvent of interest to
the final experimental concentration.

e Time Zero (T=0) Analysis: Immediately analyze an aliquot of the test solution using a suitable
analytical method, such as High-Performance Liquid Chromatography (HPLC), to determine
the initial concentration and purity.
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o Storage of Test Solutions: Store the remaining test solutions under the desired conditions
(e.g., room temperature, 4°C, protected from light).

o Time Point Analysis: At predetermined time intervals (e.g., 2, 4, 8, 24, 48 hours), withdraw
aliquots of the stored test solutions and analyze them using the same analytical method as in
step 3.

o Data Analysis: Compare the concentration and purity of the compound at each time point to
the T=0 sample. A significant decrease in concentration or the appearance of new peaks
may indicate degradation.

Visualizations
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BMS-191095 Mechanism of Action

BMS-191095

Activates

Mitochondrial ATP-sensitive
K+ Channel (mitoKATP)

K+ Influx into
Mitochondrial Matrix

Mitochondrial Membrane
Depolarization

Cellular Protection
(e.g., Cardioprotection)
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Experimental Workflow for Solution Stability Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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